Cas no 2229130-19-0 (2-amino-3-(5,6-dichloropyridin-3-yl)propan-1-ol)

• Product Name: 2-amino-3-(5,6-dichloropyridin-3-yl)propan-1-ol
• CAS No: 2229130-19-0
• MF: C₈H₁₀Cl₂N₂O
• MW: 221.08379983902
• CID: 6097984
• PubChem ID: 165882552
• Update Time: 2025-10-30

2-amino-3-(5,6-dichloropyridin-3-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(5,6-dichloropyridin-3-yl)propan-1-ol
• 2229130-19-0
• EN300-1975350

• Inchi： 1S/C8H10Cl2N2O/c9-7-2-5(1-6(11)4-13)3-12-8(7)10/h2-3,6,13H,1,4,11H2
• InChI Key： YYVJNELHLIVKSK-UHFFFAOYSA-N
• SMILES： ClC1=C(N=CC(=C1)CC(CO)N)Cl

Computed Properties

• Exact Mass: 220.0170183g/mol
• Monoisotopic Mass: 220.0170183g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 59.1Ų

Additional information on 2-amino-3-(5,6-dichloropyridin-3-yl)propan-1-ol

Research Brief on 2-amino-3-(5,6-dichloropyridin-3-yl)propan-1-ol (CAS: 2229130-19-0): Recent Advances and Applications

2-amino-3-(5,6-dichloropyridin-3-yl)propan-1-ol (CAS: 2229130-19-0) is a chemically synthesized compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. Recent studies have explored its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. This research brief aims to summarize the latest findings related to this compound, including its synthesis, pharmacological properties, and potential applications in treating various diseases.

The compound's unique structure, featuring a dichloropyridine moiety and an amino alcohol group, makes it a versatile scaffold for further chemical modifications. Recent publications highlight its role in the synthesis of kinase inhibitors, particularly those targeting inflammatory and oncogenic pathways. For instance, a 2023 study demonstrated its utility in the development of selective JAK2 inhibitors, which show promise in treating myeloproliferative disorders.

In terms of synthesis, recent advancements have focused on optimizing the yield and purity of 2-amino-3-(5,6-dichloropyridin-3-yl)propan-1-ol. A novel catalytic asymmetric synthesis method was reported in the Journal of Medicinal Chemistry (2024), achieving an enantiomeric excess of over 98%. This breakthrough is critical for producing stereochemically pure compounds, which are often required for high-efficacy drug candidates.

Pharmacological evaluations of derivatives based on this scaffold have revealed interesting bioactivity profiles. In vitro studies indicate moderate to high binding affinity for several protein targets, including G-protein-coupled receptors (GPCRs) and ion channels. These findings suggest potential applications in neurological and cardiovascular diseases. However, further in vivo studies are needed to validate these preliminary results.

The safety and toxicological profile of 2-amino-3-(5,6-dichloropyridin-3-yl)propan-1-ol has also been investigated. Recent toxicokinetic studies in animal models reported a favorable safety margin, with no significant adverse effects observed at therapeutic doses. These results support its continued development as a drug candidate or intermediate.

In conclusion, 2-amino-3-(5,6-dichloropyridin-3-yl)propan-1-ol represents a promising compound in medicinal chemistry, with diverse applications in drug discovery. Ongoing research is expected to further elucidate its mechanisms of action and expand its therapeutic potential. Future directions may include structure-activity relationship (SAR) studies and the development of more potent analogs for clinical evaluation.